Oasomycin B

• IUPAC Name: 8,10,16,20,24,26,28,30,32,34,36,38-dodecahydroxy-3,7,9,15,19,21,31,33-octamethyl-42-[1-(5-oxooxolan-2-yl)ethyl]-23-[(2S,3S,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-1-oxacyclodotetraconta-3,13,17,21,39-pentaen-2-one
• InChI: InChI=1S/C61H104O22/c1-31-14-10-11-18-45(68)36(6)55(74)32(2)15-12-16-34(4)60(79)81-49(39(9)50-22-23-53(72)80-50)19-13-17-40(63)25-41(64)27-46(69)37(7)56(75)38(8)47(70)28-42(65)26-43(66)29-48(71)51(24-35(5)54(73)33(3)20-21-44(31)67)82-61-59(78)58(77)57(76)52(30-62)83-61/h10,13-14,16-17,20-21,24,31-33,36-52,54-59,61-71,73-78H,11-12,15,18-19,22-23,25-30H2,1-9H3/t31?,32?,33?,36?,37?,38?,39?,40?,41?,42?,43?,44?,45?,46?,47?,48?,49?,50?,51?,52-,54?,55?,56?,57-,58+,59+,61+/m1/s1
• InChI Key: QDNMAZUKNSYLDM-OHNVWHHGSA-N
• Canonical SMILES: CC1CCC=C(C(=O)OC(CC=CC(CC(CC(C(C(C(C(CC(CC(CC(C(C=C(C(C(C=CC(C(C=CCCC(C(C1O)C)O)C)O)C)O)C)OC2C(C(C(C(O2)CO)O)O)O)O)O)O)O)C)O)C)O)O)O)C(C)C3CCC(=O)O3)C
• Isomeric SMILES: CC1CCC=C(C(=O)OC(CC=CC(CC(CC(C(C(C(C(CC(CC(CC(C(C=C(C(C(C=CC(C(C=CCCC(C(C1O)C)O)C)O)C)O)C)O[C@@H]2[C@H]([C@H]([C@@H]([C@H](O2)CO)O)O)O)O)O)O)O)C)O)C)O)O)O)C(C)C3CCC(=O)O3)C
• Molecular Formula: C61H104O22
• Molecular Weight: 1189.5 g/mol

Description

Oasomycin B is a member of the desertomycin family of 42-membered macrocyclic lactones. It exhibits broad-spectrum activity against Gram-positive and Gram-negative bacteria, yeasts, and fungi . The compound was first isolated by Zeeck and colleagues at the University of Gottingen, Germany, in 1992 . This compound is known for its potent inhibition of de novo cholesterol biosynthesis in vitro and its ability to lower serum cholesterol levels in vivo .

Scientific Research Applications

Oasomycin B has several scientific research applications:

Chemistry: Used as a model compound for studying complex macrolide synthesis.

Biology: Inhibits de novo cholesterol biosynthesis in vitro.

Medicine: Lowers serum cholesterol levels in vivo, comparable to lovastatin and clofibrate.

Industry: Potential use in developing new antibiotics due to its broad-spectrum activity against various microorganisms.

Preparation Methods

The total synthesis of Oasomycin B involves several complex steps, including multiple aldol reactions. The synthesis is highly convergent, utilizing known chemistry and retroanalysis . One notable method involves the use of Crabtree’s catalyst, which chelates to the free hydroxyl, allowing selective reduction of the desired alkene . Industrial production methods typically involve fermentation using Streptomycetes .

Chemical Reactions Analysis

Oasomycin B undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include Lindlar’s catalyst and Crabtree’s catalyst . Major products formed from these reactions include different derivatives of this compound, such as Oasomycin F, which is formed through oxidative deamination .

Mechanism of Action

Oasomycin B exerts its effects by inhibiting de novo cholesterol biosynthesis. It targets specific enzymes involved in the biosynthesis pathway, leading to reduced cholesterol levels . The molecular pathways involved include the inhibition of key enzymes responsible for cholesterol production.

Comparison with Similar Compounds

Oasomycin B is unique due to its potent inhibition of cholesterol biosynthesis and broad-spectrum antimicrobial activity. Similar compounds include other members of the desertomycin family, such as Desertomycin A and Oasomycin F . These compounds share structural similarities but differ in their specific biological activities and potency.